Cas no 1351094-00-2 (Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• CAS No: 1351094-00-2
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 4591803
• PubChem ID: 88874193
• Update Time: 2025-08-05

Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
• ZRISKYMQDIAOHD-UHFFFAOYSA-N
• CS-0198024
• tert-Butyl4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• 1351094-00-2
• SCHEMBL12065780
• EN300-1472433
• BEC09400
• Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-10(16)7-4-6-8(12)13-5-14-9(6)15-7/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： ZRISKYMQDIAOHD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC(=C2)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.0618043 g/mol
• Monoisotopic Mass: 253.0618043 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9
• Molecular Weight: 253.68

Additional information on Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

Introduction to Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 1351094-00-2)

Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate, with the chemical formula C₁₁H₁₄ClN₃O₂, is a significant compound in the field of pharmaceutical chemistry. This pyrrolopyrimidine derivative has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The compound's unique structural features, including a tert-butyl ester group and a chloro substituent, make it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 1351094-00-2 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in research settings. Pyrrolopyrimidines are a class of heterocyclic compounds that have been extensively explored for their pharmacological properties. They exhibit a broad spectrum of biological activities, making them valuable candidates for the development of novel therapeutic agents.

One of the most compelling aspects of Tert-butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate is its potential as a precursor in the synthesis of more complex molecules. The chloro group at the 4-position allows for nucleophilic substitution reactions, enabling the introduction of various functional groups. This reactivity is particularly useful in medicinal chemistry, where modifications at specific positions can significantly alter the biological activity of a molecule.

The tert-butyl ester group at the 6-position provides stability to the compound during storage and handling while also serving as a handle for further chemical transformations. For instance, hydrolysis of the ester group can yield a carboxylic acid, which can then be coupled with other molecules via amide or ester linkages. Such modifications are common in drug design to improve solubility, bioavailability, or target specificity.

Recent advancements in drug discovery have highlighted the importance of pyrrolopyrimidine derivatives in addressing various diseases. Studies have shown that these compounds can modulate key biological pathways involved in cancer, inflammation, and infectious diseases. For example, derivatives of pyrrolopyrimidines have been investigated for their ability to inhibit kinases and other enzymes that play critical roles in disease progression.

The 6-carboxylate moiety in Tert-butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate is particularly noteworthy for its potential role in protein interactions. Carboxylate groups are frequently involved in hydrogen bonding and ionic interactions with biological targets, which can enhance binding affinity and selectivity. This feature makes the compound an attractive starting point for designing molecules with improved pharmacokinetic properties.

Moreover, the structural rigidity provided by the pyrrolopyrimidine core enhances the compound's ability to fit into specific binding pockets within target proteins. This rigidity is often crucial for achieving high affinity and selectivity in drug design. The presence of both chloro and ester substituents offers multiple opportunities for derivatization, allowing chemists to fine-tune the properties of the final drug candidate.

In recent years, computational methods have been increasingly employed to accelerate the discovery and optimization of novel compounds like Tert-butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate. Molecular modeling techniques can predict how different structural modifications will affect biological activity, reducing the need for extensive experimental screening. These methods have been particularly useful in identifying lead compounds with high potential for further development.

The synthesis of Tert-butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the pyrrolopyrimidine core, followed by functional group interconversions such as chlorination and esterification. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently than ever before.

The compound's potential applications extend beyond oncology. Research has suggested that pyrrolopyrimidines may also be effective against infectious diseases caused by bacteria and viruses. The ability to modulate essential biological pathways makes them promising candidates for developing new antibiotics or antiviral agents. Additionally, their structural versatility allows for the design of molecules that can interact with a wide range of targets.

Industrial-scale production of Tert-butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate requires stringent quality control measures to ensure consistency and safety. Analytical techniques such as HPLC (high-performance liquid chromatography), NMR (nuclear magnetic resonance) spectroscopy, and mass spectrometry are commonly used to verify the identity and purity of the compound. These methods provide critical data that ensures compliance with regulatory standards and guarantees reproducibility across different batches.

The future prospects for Tert-butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate are promising given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic routes that improve efficiency and sustainability while expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.